Ptio
Overview
Description
PTIO (2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a specific scavenger of nitric oxide (NO). It reacts with NO to form the corresponding imino nitroxides and NO2 . It has high solubility (>2.6 M) in organic solvents .
Synthesis Analysis
PTIO reacts with NO in a stoichiometric manner to form the corresponding imino nitroxides (PTIs) and NO2 . The oxidized and reduced forms of PTIO can be generated electrochemically .
Molecular Structure Analysis
The molecular formula of PTIO is C13H17N2O2 . Its molecular weight is 233.29 .
Chemical Reactions Analysis
PTIO exhibits electrochemically reversible disproportionation reactions . It reacts with NO to form the corresponding imino nitroxides (PTIs) and NO2 .
Physical And Chemical Properties Analysis
PTIO is a solid substance . It has a high solubility in organic solvents .
Scientific Research Applications
Detection and Trapping of Nitric Oxide
PTIO• is a persistent nitronyl nitroxide radical that has been used for the detection and trapping of nitric oxide . Nitric oxide is a crucial signaling molecule in biological systems, and PTIO• provides a means to monitor its presence and activity.
Redox Mediator for Batteries
PTIO• has been used as a redox mediator for batteries . As a redox mediator, it facilitates the transfer of electrons during the chemical reactions that occur within the battery, improving the efficiency and performance of the battery.
Activity Estimation of Antioxidants
PTIO• has been used for the activity estimation of antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals. PTIO• can help measure the effectiveness of these antioxidants.
Electron-Transfer Disproportionation
PTIO• has been used in studies of electron-transfer disproportionation . This is a process where a molecule in a certain oxidation state can be both oxidized and reduced, leading to two different products. PTIO• can help facilitate and study these reactions.
Antioxidant Activities of Phenolic Xanthones
PTIO• has been used in the study of the antioxidant activities of phenolic xanthones . These are a type of organic compound known for their antioxidant properties. PTIO• can help measure and understand these properties.
Trapping Model for Antioxidant Studies
PTIO• has been used as a trapping model to study the antioxidant activities of various substances . This involves using PTIO• to ‘trap’ free radicals, allowing researchers to study how different substances interact with these radicals.
Mechanism of Action
Target of Action
PTIO, or 2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl 3-oxide, primarily targets nitric oxide (NO) in biological systems . Nitric oxide is a major participant in numerous beneficial physiological functions such as blood pressure regulation, inhibition of platelet aggregation, and neurotransmission .
Mode of Action
PTIO interacts with nitric oxide (NO) to form the corresponding imino nitroxides and NO2 . This reaction with NO is described to suppress the pathogenicity of excessively produced NO in endotoxin shock and to inhibit endothelium-dependent vascular relaxation mediated by NO in an ex vivo system .
Result of Action
The primary result of PTIO’s action is the scavenging of nitric oxide, forming imino nitroxides and NO2 . This can lead to the suppression of the pathogenicity of excessively produced NO in conditions such as endotoxin shock . It also inhibits endothelium-dependent vascular relaxation mediated by NO .
Action Environment
The action of PTIO can be influenced by environmental factors. For instance, in a study investigating the effects of nitric oxide scavengers on ammonia oxidation in ammonia-oxidizing archaea and bacteria, PTIO was found to be the optimal differential inhibitor for these organisms in environmental samples . .
properties
InChI |
InChI=1S/C13H17N2O2/c1-12(2)13(3,4)15(17)11(14(12)16)10-8-6-5-7-9-10/h5-9H,1-4H3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUUGILMVYJEHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C([N+](=C(N1[O])C2=CC=CC=C2)[O-])(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ptio | |
CAS RN |
18390-00-6 |
Source
|
| Record name | 2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl 3-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18390-00-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018390006 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | PTIO | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-Dihydro-2h-imidazo[4,5-b]pyrazin-2-one](/img/structure/B97623.png)
![Spiro[cyclohexane-1,3'-indoline]-2'-carboxanilide](/img/structure/B97629.png)
